Cas no 1379344-63-4 (Benzaldehyde, 3-bromo-4-methoxy-5-nitro-)

• Product Name: Benzaldehyde, 3-bromo-4-methoxy-5-nitro-
• CAS No: 1379344-63-4
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• MDL: MFCD18761974
• CID: 5189383
• Update Time: 2025-06-11

Benzaldehyde, 3-bromo-4-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-bromo-4-methoxy-5-nitro-

• MDL： MFCD18761974
• Inchi： 1S/C8H6BrNO4/c1-14-8-6(9)2-5(4-11)3-7(8)10(12)13/h2-4H,1H3
• SMILES： C(=O)C1=CC([N+]([O-])=O)=C(OC)C(Br)=C1

Additional information on Benzaldehyde, 3-bromo-4-methoxy-5-nitro-

Recent Advances in the Study of Benzaldehyde, 3-bromo-4-methoxy-5-nitro- and Related Compound 1379344-63-4

The chemical compound Benzaldehyde, 3-bromo-4-methoxy-5-nitro- (CAS: 1379344-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nitro-substituted benzaldehyde derivative exhibits unique chemical properties that make it a promising candidate for various applications, including drug development and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its multifaceted utility in medicinal chemistry.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of more complex molecules. Researchers have developed novel synthetic routes to produce Benzaldehyde, 3-bromo-4-methoxy-5-nitro- with high yield and purity, optimizing reaction conditions to minimize by-products. These advancements are crucial for scaling up production and ensuring reproducibility in industrial applications. Additionally, the compound's unique electronic properties, conferred by the nitro and bromo substituents, have been explored for their potential in designing new materials with tailored functionalities.

In the realm of pharmaceutical research, preliminary studies have indicated that Benzaldehyde, 3-bromo-4-methoxy-5-nitro- may possess bioactive properties. For instance, its nitro group has been hypothesized to participate in redox reactions, which could be harnessed for developing prodrugs or enzyme inhibitors. Recent in vitro assays have demonstrated moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetics and toxicity profile.

Another promising avenue of research involves the use of 1379344-63-4 as a building block for constructing heterocyclic compounds. Its reactive aldehyde group and electron-withdrawing substituents make it an ideal candidate for cyclization reactions, leading to the formation of diverse heterocycles with potential pharmacological activities. Recent publications have highlighted its utility in synthesizing quinoline and indole derivatives, which are known for their broad-spectrum biological activities, including antimicrobial and anticancer effects.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Future research directions may include structural modifications to enhance its bioavailability and reduce potential side effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into practical applications. In summary, Benzaldehyde, 3-bromo-4-methoxy-5-nitro- and its related compound 1379344-63-4 represent a fertile area of research with significant implications for drug discovery and material science.